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Compound of Interest

Compound Name: 2,4,5-Trimethylthiazole

Cat. No.: B1212947 Get Quote

Proper disposal of 2,4,5-Trimethylthiazole is critical for ensuring laboratory safety,

environmental protection, and regulatory compliance. This compound is classified as a

hazardous substance due to its flammability and potential to cause skin, eye, and respiratory

irritation.[1][2][3] Adherence to the following procedures will mitigate risks and ensure

responsible chemical waste management.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is imperative to work in a well-ventilated area,

preferably within a chemical fume hood, and to wear appropriate Personal Protective

Equipment (PPE).

Eye Protection: Wear chemical safety goggles or glasses as described by OSHA's eye and

face protection regulations.[4][5]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat or other

protective clothing to prevent skin exposure.[3][6]

Respiratory Protection: Use only in well-ventilated areas. If ventilation is inadequate, use

appropriate respiratory protection.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces as it is a

flammable liquid.[1][3][6] Use non-sparking tools and take precautionary measures against

static discharge.[3][5]
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Hazard and Safety Data Summary
The following table summarizes key hazard and physical data for 2,4,5-Trimethylthiazole.

Property Data Reference

CAS Number 13623-11-5 [1]

Physical Form Liquid [2]

Appearance Clear, colorless [4]

Flash Point 56 °C (132.8 °F) - closed cup [2]

Density 1.013 g/mL at 25 °C [2]

Boiling Point 166-167 °C [2]

GHS Hazard Codes
H226, H302, H315, H318,

H335
[2][3]

Hazard Statements

Flammable liquid and vapor;

Harmful if swallowed; Causes

skin irritation; Causes serious

eye damage; May cause

respiratory irritation.

[1][2][3]

Step-by-Step Disposal Protocol
Disposal of 2,4,5-Trimethylthiazole must be handled as hazardous waste in accordance with

institutional policies and local, state, and federal regulations.[7] Under no circumstances should

this chemical be disposed of down the drain or in regular trash.[8][9]

Experimental Protocol: Waste Collection and
Segregation

Waste Characterization: Identify all waste containing 2,4,5-Trimethylthiazole as hazardous

chemical waste.[4][5]
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Segregation: Collect this waste stream separately. Do not mix with non-hazardous waste.[9]

Crucially, ensure it is stored separately from incompatible materials such as strong oxidizing

agents, acids, and bases to prevent violent reactions.[7][10]

Container Selection: Use a designated, chemically compatible container that is in good

condition and has a secure, leak-proof lid.[8][11] The original product container is often a

suitable choice.[11]

Waste Transfer: Carefully pour or transfer the waste into the designated container. For

residual amounts on labware or small spills, use an inert absorbent material like sand,

diatomite, or universal binders to soak up the chemical.[1][6] All contaminated materials,

including used PPE, absorbent pads, and glassware, must be placed into the same

hazardous waste container.[9][12]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "2,4,5-Trimethylthiazole," and an indication of the associated hazards (e.g.,

"Flammable," "Irritant").

Container Management: Keep the waste container closed at all times except when adding

waste.[9][11] Do not overfill; a general guideline is to fill to no more than 75% capacity to

allow for vapor expansion.[6]

Storage: Store the sealed container in a designated and inspected Satellite Accumulation

Area (SAA) within the laboratory.[10] This area must be away from ignition sources and

provide secondary containment.[6]

Final Disposal: Arrange for removal of the waste through your institution's Environmental

Health and Safety (EH&S) department or a certified hazardous waste disposal contractor.[9]

[11]

Experimental Protocol: Empty Container
Decontamination
An empty container that previously held 2,4,5-Trimethylthiazole must be decontaminated

before it can be considered non-hazardous.[12]
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Initial Rinse: Rinse the empty container three times with a suitable solvent (e.g., ethanol or

acetone).

Rinsate Collection: Collect all rinsate from each rinse. This rinsate is considered hazardous

waste and must be added to your 2,4,5-Trimethylthiazole waste container.[12]

Drying: Allow the rinsed container to air-dry completely in a well-ventilated area or fume

hood.[12]

Final Disposal: Once fully decontaminated and dry, deface or remove the original label and

dispose of the container according to institutional guidelines, which may permit disposal as

regular trash.[9]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of 2,4,5-
Trimethylthiazole waste.
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Start: Generate 2,4,5-Trimethylthiazole Waste

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Identify as Hazardous Waste

3. Segregate from Incompatible Chemicals
(Oxidizers, Acids, Bases)

5. Collect Liquid Waste &
Contaminated Materials

4. Use Labeled, Sealed,
Compatible Container

6. Store in Secondary Containment
in Satellite Accumulation Area

Clean Small Spills with
Inert Absorbent Liquid Waste

 Spills/Residue

7. Contact EH&S for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,4,5-Trimethylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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